Cas no 727694-92-0 ([2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid)

• Product Name: [2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid
• CAS No: 727694-92-0
• MF: C₁₆H₁₀N₄O₄
• MW: 322.27500295639
• CID: 559030
• PubChem ID: 53471219
• Update Time: 2025-04-19

[2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bi-1H-benzimidazole]-6,6'-dicarboxylicacid
• 2-(6-carboxy-1H-benzimidazol-2-yl)-3H-benzimidazole-5-carboxylic acid
• 3H,3'H-[2,2']Bibenzimidazolyl-5,5'-dicarboxylic acid
• 3H,3'H-2,2'BIBENZIMIDAZOLYL-5,5'-DICARBOXYLIC ACID
• [2,2'-Bi-1H-benzimidazole]-5,5'-dicarboxylicacid (9CI)
• 1H,1'H-2,2'-bibenzimidazole-5,5'-dicarboxylic acid
• 3H,3'H-[2,2']BIBENZO[D]IMIDAZOLYL-5,5'-DICARBOXYLIC ACID
• SCHEMBL828113
• 1H,1'H-[2,2'-Bibenzimidazole]-6,6'-dicarboxylic acid
• DTXSID90703598
• 727694-92-0

• Inchi： 1S/C16H10N4O4/c21-15(22)7-1-3-9-11(5-7)19-13(17-9)14-18-10-4-2-8(16(23)24)6-12(10)20-14/h1-6H,(H,17,19)(H,18,20)(H,21,22)(H,23,24)
• InChI Key： DAJOMYWEFNJJHH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(C1=NC3C=CC(C(=O)O)=CC=3N1)=N2)=O

Computed Properties

• Exact Mass: 322.07000
• Monoisotopic Mass: 322.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: 1.8

Experimental Properties

• PSA: 131.96000
• LogP: 2.50260